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Compound of Interest

Compound Name: GDC-0834 (S-enantiomer)

Cat. No.: B1663581

Audience: Researchers, scientists, and drug development professionals.

Introduction

GDC-0834 is a potent and selective, reversible inhibitor of Bruton's tyrosine kinase (BTK) with
ICso values of 5.9 nM and 6.4 nM in biochemical and cellular assays, respectively[1]. As a key
signaling molecule in B-cell development and activation, BTK is a significant therapeutic target
in oncology and immunology. Accurate and consistent preparation of GDC-0834 stock solutions
is critical for reliable experimental outcomes. These application notes provide detailed protocols
for the preparation, storage, and handling of GDC-0834 (S-enantiomer) stock solutions.

Physicochemical Properties

A summary of the key physicochemical properties of GDC-0834 (S-enantiomer) is presented
in the table below. This information is essential for accurate calculations and proper handling of
the compound.
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Property Value Reference
Molecular Formula Cs33H36N603S [1112]
Molecular Weight 596.74 g/mol [2][3]
CAS Number 1133432-50-4 2]
Appearance Light yellow to yellow powder [1112]
Purity >98% [4]

DMSO: = 32 mg/mL (53.62
Solubility mM)[1]; 100 mg/mL (167.58

mM) with sonication[2].

Insoluble in water[4].

Storage (Solid)

Dessicate at -20°C for long-

term storage (up to 3 years)[1]

[2].

Storage (Solution)

Aliguot and store at -20°C for
up to 1 year or -80°C for up to
2 years[1].

Experimental Protocols

GDC-0834 (S-enantiomer) solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filter-barrier pipette tips

Ultrasonic bath (optional, for higher concentrations)
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting
concentration for in vitro studies.

Step 1: Pre-equilibration

» Before opening, allow the vial of GDC-0834 powder to equilibrate to room temperature for at
least 60 minutes to prevent condensation of moisture onto the compound.

Step 2: Weighing the Compound
» Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of GDC-0834 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 5.97 mg of GDC-0834.

Step 3: Calculating the Required Volume of Solvent

e Use the following formula to calculate the volume of DMSO required to achieve the desired
concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

e For ease of use, a table with pre-calculated values for common stock concentrations is
provided below.

Target Concentration Mass of GDC-0834 Volume of DMSO to Add
1 mM 1mg 1.676 mL
5 mM 1mg 0.335 mL
10 mM 1mg 0.168 mL
10 mM 5mg 0.838 mL
50 mM 10 mg 0.335 mL
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Step 4: Dissolving the Compound

e Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
weighed GDC-0834 powder.

e Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear, light yellow solution should be observed.

» For higher concentrations (e.g., >50 mM), brief sonication in an ultrasonic water bath may be
necessary to facilitate dissolution[2].

Step 5: Aliquoting and Storage

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile cryovials or
microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -20°C or -80°C, protected from light. Stock solutions in DMSO are
generally stable for up to one year at -20°C and up to two years at -80°C[1].

o To prepare a working solution, thaw a single aliquot of the stock solution at room
temperature.

 Dilute the stock solution to the desired final concentration using the appropriate cell culture
medium or assay buffer.

e Note: It is crucial to ensure that the final concentration of DMSO in the assay does not
exceed a level that affects cell viability or enzyme activity (typically <0.5%).

Visualizations

The following diagram illustrates the key steps for the preparation of GDC-0834 stock solutions.
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Caption: Workflow for GDC-0834 Stock Solution Preparation.
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GDC-0834 is a potent inhibitor of Bruton's tyrosine kinase (BTK), a critical component of the B-
cell receptor (BCR) signaling pathway. The diagram below provides a simplified overview of
this pathway, indicating the point of inhibition by GDC-0834.
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Caption: Simplified BTK Signaling Pathway Inhibition by GDC-0834.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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enantiomer) Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663581#how-to-prepare-gdc-0834-s-enantiomer-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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